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This guide provides a comprehensive comparison of the Owens Lake core OL-92 paleoclimate
data with other key global climate reconstruction archives. It is intended to assist researchers in
objectively evaluating the integration of this valuable regional dataset into broader climate
models. This document summarizes key quantitative data in comparative tables, details the
experimental methodologies for the proxy analyses, and visualizes the data integration
workflow and the relationships between different climate archives.

Introduction to OL-92 Data

The OL-92 core, drilled in 1992 by the U.S. Geological Survey from the sediments of Owens
Lake in southeastern California, offers a near-continuous, high-resolution paleoclimate record
for the past approximately 800,000 years. Its location makes it particularly sensitive to changes
in precipitation and runoff from the Sierra Nevada, providing a detailed history of regional
hydroclimate variability, which in turn reflects larger-scale atmospheric patterns. Key climate
proxies analyzed from the OL-92 core include pollen, ostracods (for stable isotope analysis),
and sediment grain size, which together provide a multi-faceted view of past environmental
conditions.

Comparison of OL-92 Data with Alternative Climate
Archives

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3257441?utm_src=pdf-interest
https://www.benchchem.com/product/b3257441?utm_src=pdf-body
https://www.benchchem.com/product/b3257441?utm_src=pdf-body
https://www.benchchem.com/product/b3257441?utm_src=pdf-body
https://www.benchchem.com/product/b3257441?utm_src=pdf-body
https://www.benchchem.com/product/b3257441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The data from the OL-92 core provides a valuable terrestrial perspective on past climate
change. To assess its utility in global climate reconstructions, it is essential to compare it with
other well-established paleoclimate records. This section compares OL-92 data with two such
records: the Devils Hole calcite core, which provides a regional terrestrial temperature and
water table record, and the Spectral Mapping Project (SPECMAP) marine isotope record,
which reflects global ice volume and deep-sea temperatures.

Quantitative Data Comparison

The following tables present a summary of key quantitative data from the OL-92 core and the
comparative Devils Hole and SPECMAP records for selected time intervals corresponding to
significant global climate transitions.

Table 1: Comparison of Paleoclimate Proxies during the Last Glacial Maximum (LGM; ~21,000

years ago)
Data Source Proxy Value Interpretation
) Cooler and wetter
High abundance of - )
o conditions supporting
OL-92, Owens Lake Pollen Assemblage juniper and other )
woodland expansion
woodland taxa )
into the valley.
Deep, overflowing
) o ) ) lake indicating high
Sediment Grain Size Fine (clay and silt) )
runoff from the Sierra
Nevada.
. . _ Cooler temperatures
Devils Hole, Nevada 080 of Calcite Relatively low values ) ]
in the region.
Increased regional
_ precipitation and
Water Table High stand
groundwater
recharge.
Large global ice
SPECMAP (Global o _ N
0180 of Foraminifera High positive values volume and lower sea

Marine)
levels.
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Table 2: Comparison of Paleoclimate Proxies during the Last Interglacial (LIG; ~125,000 years

ago)

Data Source

Proxy

Value

Interpretation

OL-92, Owens Lake

Pollen Assemblage

High abundance of
desert scrub and
lower abundance of

woodland taxa

Warmer and drier
conditions with
vegetation similar to

the modern era.

Sediment Grain Size

Coarser (sand and
silt)

Shallow, closed-basin
lake indicating

reduced runoff.

Devils Hole, Nevada

0180 of Calcite

Relatively high values

Warmer regional

temperatures.

Water Table

Low stand

Decreased regional

precipitation.

SPECMAP (Global

Marine)

080 of Foraminifera

Low negative values

Reduced global ice
volume and higher

sea levels.

Experimental Protocols

Detailed methodologies are crucial for understanding the reliability and comparability of

different proxy records. This section outlines the standard experimental protocols for the key

analyses performed on the OL-92 core and comparable archives.

Pollen Analysis from Lake Sediments

Pollen analysis provides a record of past vegetation changes, which are closely linked to

climate. The standard procedure for extracting pollen from lake sediments is as follows:

» Sample Preparation: A known volume of sediment is treated with a spike of exotic pollen

(e.g., Lycopodium spores) to calculate pollen concentration.
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o Chemical Digestion: The sample is subjected to a series of chemical treatments to remove
non-pollen components. This typically includes:

[e]

Hydrochloric acid (HCI) to remove carbonates.

o

Potassium hydroxide (KOH) to remove humic acids.

[¢]

Hydrofluoric acid (HF) to dissolve silicate minerals.

o

Acetolysis to remove cellulose.
e Sieving: The residue is sieved to remove particles larger than the typical pollen size range.

¢ Mounting and Identification: The concentrated pollen residue is mounted on a microscope
slide and stained for identification and counting under a microscope.

Stable Isotope Analysis of Ostracod Shells

The oxygen isotopic composition (680) of ostracod shells is a valuable proxy for the
temperature and isotopic composition of the lake water in which they formed. The methodology
is as follows:

e Ostracod Picking: Ostracod shells are hand-picked from the sediment samples under a
microscope.

o Cleaning: The shells are cleaned to remove any adhering sediment or organic matter. This
may involve ultrasonic cleaning in deionized water.

o Acid Digestion: The cleaned ostracod shells are reacted with phosphoric acid (HzPOa4) in a
vacuum to produce CO:2 gas.

e Mass Spectrometry: The isotopic ratio of 80 to %0 in the CO:z gas is measured using a
mass spectrometer. The results are reported in delta notation (3!80) relative to a standard.

Sediment Grain Size Analysis

Grain size analysis of lake sediments provides information about the energy of the depositional
environment, which in the case of Owens Lake, is related to lake depth and runoff. The
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standard method is based on ASTM D7928 for fine-grained soils:

o Sample Preparation: Organic matter and carbonates are removed from the sediment sample
using hydrogen peroxide and a buffered acetic acid solution, respectively.

o Dispersion: The sample is dispersed in a solution of sodium hexametaphosphate to prevent
flocculation of clay particles.

» Sieving: The coarser fraction of the sediment is separated by wet sieving.

o Sedimentation (Hydrometer Method): The fine fraction is allowed to settle in a graduated
cylinder. A hydrometer is used to measure the density of the suspension at specific time
intervals.

o Calculation: Stokes' Law is used to calculate the patrticle size distribution from the
hydrometer readings and the settling times.

Visualizing Data Integration and Relationships

The following diagrams, created using the DOT language for Graphviz, illustrate the workflow
for integrating OL-92 data into global climate reconstructions and the logical relationships
between different climate archives.
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Experimental workflow for integrating OL-92 and other proxy data.
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 To cite this document: BenchChem. [A Comparative Guide to Integrating OL-92 Data in
Global Climate Reconstructions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3257441#integrating-ol-92-data-into-global-climate-
reconstructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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